Cas no 73696-41-0 (N-[3-(hydrazinocarbonyl)-4,5-dimethylthien-2-yl]benzamide)

• Product Name: N-[3-(hydrazinocarbonyl)-4,5-dimethylthien-2-yl]benzamide
• CAS No: 73696-41-0
• MF: C₁₄H₁₅N₃O₂S
• MW: 289.352801561356
• CID: 3066770
• PubChem ID: 571260
• Update Time: 2025-11-02

N-[3-(hydrazinocarbonyl)-4,5-dimethylthien-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(hydrazinocarbonyl)-4,5-dimethylthien-2-yl]benzamide
• N-[3-(Hydrazinocarbonyl)-4,5-dimethyl-2-thienyl]benzamide #
• VS-00682
• SR-01000356574-1
• AKOS000560285
• STK279858
• AXIOAPLHYMBQBU-UHFFFAOYSA-N
• N-(3-(hydrazinecarbonyl)-4,5-dimethylthiophen-2-yl)benzamide
• N-[3-(hydrazinylcarbonyl)-4,5-dimethylthiophen-2-yl]benzamide
• SR-01000356574
• N-[3-(hydrazinecarbonyl)-4,5-dimethylthiophen-2-yl]benzamide
• BBL000718
• CS-0331186
• 73696-41-0
• Thiophene-3-carbohydrazide, 2-benzoylamino-4,5-dimethyl-

• Inchi： 1S/C14H15N3O2S/c1-8-9(2)20-14(11(8)13(19)17-15)16-12(18)10-6-4-3-5-7-10/h3-7H,15H2,1-2H3,(H,16,18)(H,17,19)
• InChI Key： AXIOAPLHYMBQBU-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NN)=O)C(C)=C1C)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 289.08849790Da
• Monoisotopic Mass: 289.08849790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 112Ų